Cas no 1000572-17-7 (Ethyl 1-(biphenyl-4-yl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate)

Ethyl 1-(biphenyl-4-yl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate structure
1000572-17-7 structure
Product Name:Ethyl 1-(biphenyl-4-yl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate
CAS No:1000572-17-7
MF:C17H15N3O3
MW:309.319303750992
CID:2841427
PubChem ID:135949935
Update Time:2025-04-21

Ethyl 1-(biphenyl-4-yl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1000572-17-7
    • MFCD09877952
    • ETHYL 1-([1,1-BIPHENYL]-4-YL)-5-OXO-2,5-DIHYDRO-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE
    • Ethyl 1-([1,1'-biphenyl]-4-yl)-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate
    • Ethyl 1-(biphenyl-4-yl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate
    • Ethyl1-([1,1'-biphenyl]-4-yl)-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate
    • MDL: MFCD09877952
    • Inchi: 1S/C17H15N3O3/c1-2-23-16(21)15-18-17(22)20(19-15)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H,18,19,22)
    • InChI Key: GGZZOGYENDDRAS-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=NN(C(N1)=O)C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 309.11134135Da
  • Monoisotopic Mass: 309.11134135Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 71Ų
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